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Compound of Interest

Compound Name:
3-Bromo-4-ethoxy-5-

methoxybenzonitrile

CAS No.: 495396-35-5

Cat. No.: B1269265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-4-ethoxy-5-methoxybenzonitrile is a substituted benzonitrile compound of

significant interest in the fields of pharmaceutical and agrochemical research. Its unique

molecular architecture, featuring a strategically positioned bromine atom and electron-donating

ethoxy and methoxy groups on the aromatic ring, makes it a versatile synthetic intermediate.

This guide provides an in-depth overview of its physicochemical properties, methodologies for

their determination, and insights into its synthesis and potential applications. The strategic

placement of the bromo, ethoxy, and methoxy groups influences the molecule's reactivity and

potential for forming complex molecular structures, making it a valuable building block in

organic synthesis.[1][2]

Core Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Bromo-4-ethoxy-5-
methoxybenzonitrile is fundamental to its application in research and development. These
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properties govern its behavior in various chemical and biological systems.

Property Value Source

IUPAC Name
3-Bromo-4-ethoxy-5-

methoxybenzonitrile
N/A

CAS Number 495396-35-5 [3][4]

Molecular Formula C₁₀H₁₀BrNO₂ [3][4]

Molecular Weight 256.10 g/mol [3]

Physical Form Solid [4]

Melting Point

Data not available. For

reference, the related

compound 3-Bromo-4-hydroxy-

5-methoxybenzonitrile has a

melting point of 137-140 °C.[1]

N/A

Boiling Point

Data not available. For the

isomeric compound 3-bromo-

5-ethoxy-4-

methoxybenzonitrile, a boiling

point of 306.5°C at 760 mmHg

has been reported.[5]

N/A

Solubility

Data not available. Expected

to have low solubility in water

and good solubility in common

organic solvents.

N/A

Predicted XlogP 2.6 [6]

Synthesis and Relevance
3-Bromo-4-ethoxy-5-methoxybenzonitrile is not a naturally occurring compound and must be

synthesized. Patent literature outlines methods for its preparation, often involving multi-step

sequences starting from more readily available precursors. One common strategy involves the

etherification of a corresponding hydroxybenzonitrile, followed by bromination. The synthesis of
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related compounds often starts from isovanillin, which undergoes ethylation and subsequent

transformations to introduce the nitrile and bromo functionalities.[7]

The true value of this compound lies in its role as a versatile intermediate. The bromine atom

provides a reactive handle for various cross-coupling reactions, such as Suzuki and Buchwald-

Hartwig couplings, which are pivotal in the construction of complex molecular frameworks.[8]

The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an amine, or converted to

other functional groups, offering numerous avenues for molecular elaboration.[2] This synthetic

flexibility makes 3-Bromo-4-ethoxy-5-methoxybenzonitrile a valuable precursor for the

synthesis of novel therapeutic agents and agrochemicals.[1][8]

Experimental Protocols for Physicochemical
Characterization
Accurate determination of physicochemical parameters is crucial for drug discovery and

development. The following are standard, field-proven protocols for determining key properties

of 3-Bromo-4-ethoxy-5-methoxybenzonitrile.

Determination of Octanol-Water Partition Coefficient
(LogP)
The octanol-water partition coefficient (LogP) is a critical measure of a compound's lipophilicity,

which influences its absorption, distribution, metabolism, and excretion (ADME) properties. The

Shake Flask method is a widely accepted standard for LogP determination.

Methodology: Shake-Flask Method (based on OECD Guideline 107)

Preparation of Solutions:

Prepare a stock solution of 3-Bromo-4-ethoxy-5-methoxybenzonitrile in n-octanol.

The n-octanol and water used must be mutually saturated before the experiment.

Partitioning:

Add a known volume of the n-octanol stock solution to a separatory funnel.
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Add a known volume of water to the funnel.

Shake the funnel vigorously for a predetermined time (e.g., 30 minutes) to allow for

partitioning of the solute between the two phases.

Allow the phases to separate completely.

Analysis:

Carefully separate the n-octanol and water layers.

Determine the concentration of the compound in each phase using a suitable analytical

technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography

(HPLC).

Calculation:

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase.

LogP is the base-10 logarithm of P.

Preparation

Partitioning
Analysis & Calculation

Prepare n-octanol stock solution

Combine solutions
in separatory funnel

Mutually saturate
n-octanol and water

Shake vigorously Allow phases to separate Separate layers Measure concentration
in each phase (UV-Vis/HPLC) Calculate P and LogP

Click to download full resolution via product page

Caption: Workflow for LogP Determination using the Shake-Flask Method.
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Determination of Acid Dissociation Constant (pKa)
The pKa value indicates the strength of an acid in a solution and is crucial for understanding a

compound's ionization state at different pH values, which affects its solubility, permeability, and

receptor binding. For a compound like 3-Bromo-4-ethoxy-5-methoxybenzonitrile, which does

not have a readily ionizable proton, this section serves as a general protocol for compounds

with acidic or basic functionalities.

Methodology: Potentiometric Titration

Sample Preparation:

Dissolve an accurately weighed amount of the compound in a suitable solvent (e.g., a

mixture of water and a co-solvent like methanol or DMSO if solubility is an issue).

Titration Setup:

Calibrate a pH meter with standard buffer solutions.

Place the sample solution in a beaker with a magnetic stirrer and immerse the pH

electrode.

Titration:

Add a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) in

small, precise increments.

Record the pH of the solution after each addition, allowing the reading to stabilize.

Data Analysis:

Plot the pH of the solution against the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.
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Caption: Workflow for pKa Determination using Potentiometric Titration.

Conclusion
3-Bromo-4-ethoxy-5-methoxybenzonitrile is a promising building block for the synthesis of

novel compounds in the pharmaceutical and agrochemical sectors. While a complete

experimental dataset for all its physicochemical properties is not yet publicly available, its

structural features and the properties of related compounds suggest its utility in creating

diverse and complex molecules. The standardized protocols outlined in this guide provide a

robust framework for its characterization, enabling researchers to effectively integrate this

compound into their discovery and development pipelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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